N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide

• Molecular Formula: C12H9ClF2N4O2
• Molecular Weight: 314.67 g/mol
• IUPAC Name: N-[4-(4-amino-2,5-difluorophenoxy)-6-chloropyrimidin-2-yl]acetamide
• InChI: InChI=1S/C12H9ClF2N4O2/c1-5(20)17-12-18-10(13)4-11(19-12)21-9-3-6(14)8(16)2-7(9)15/h2-4H,16H2,1H3,(H,17,18,19,20)
• InChI Key: CNSMDMZHDGOATP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC(=CC(=N1)Cl)OC2=C(C=C(C(=C2)F)N)F

Description

N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide is a useful research compound. Its molecular formula is C12H9ClF2N4O2 and its molecular weight is 314.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-amino-2,5-difluoro-phenol (3.5 g, 24 mmol), N-(4,6-dichloro-pyrimidin-2-yl)-acetamide (5.30 g, 24 mmol) and potassium carbonate (3.4 g, 24 mmol) in DMF (100 mL) was stirred at 50° C. under nitrogen overnight. After cooling to room temperature the reaction mixture was suspended in water (300 mL) and extracted with ethyl acetate (3×200 mL). The combined organic layers was washed with brine, dried over sodium sulfate and concentrated. The crude product was purified by silica gel chromatography (15%-20% ethyl acetate in petroleum ether) to give N-[4-(4-amino-2,5-difluoro-phenoxy)-6-chloro-pyrimidin-2-yl]-acetamide (3.3 g, 44% yield) as a white solid. 1HNMR (400 MHz, DMSO-d6): δ 10.72 (s, 1H), 7.20-7.24 (dd, J=11.2 Hz, J=7.6 Hz, 1H), 7.00 (s, 1H), 6.64 (dd, J=12.0 Hz, J=8.4 Hz, 1H), 5.48 (s, 2H), 2.03 (s, 3H).